2-Amino-3-cyclopropoxybenzoic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 2-amino-3-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C10H11NO3/c11-9-7(10(12)13)2-1-3-8(9)14-6-4-5-6/h1-3,6H,4-5,11H2,(H,12,13)
• InChI Key: JJULSLBVXDPBFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2N)C(=O)O

Description

2-Amino-3-cyclopropoxybenzoic acid is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 50 mL round bottom flask was charged with 3-cyclopropoxy-2-nitrobenzoic acid (205 mg, 0.919 mmol), 10% Pd/C (25 mg, 0.919 mmol) and methanol (6 mL). The flask was vacuum flushed with nitrogen (3×) followed by a vacuum flush with a hydrogen balloon (3×). The resulting suspension was stirred under a balloon of hydrogen at room temperature over night. The solution was filtered through CELITE®, washing with methanol, and the filtrate was concentrated to provide reddish oil. The crude material was azeotroped with toluene (2×), and dried under vacuum to provide crude 2-amino-3-cyclopropoxybenzoic acid (175 mg, 0.906 mmol, 99% yield) as a reddish solid. The product was used without further purification in the next reaction. HPLC: RT=2.31 min (H2O/MeOH with TFA, SunFire C18 3.5 μm, 2.1×30 mm, gradient=4 min, wavelength=220 nm); MS(ES): m/z=194.12 [M+H]+.